Cas no 57409-26-4 (Benzamide, 4-methoxy-N,N-bis(phenylmethyl)-)

Benzamide, 4-methoxy-N,N-bis(phenylmethyl)- structure
57409-26-4 structure
Product Name:Benzamide, 4-methoxy-N,N-bis(phenylmethyl)-
CAS No:57409-26-4
MF:C22H21NO2
MW:331.407645940781
CID:345463
PubChem ID:721159
Update Time:2025-04-19

Benzamide, 4-methoxy-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-methoxy-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-4-methoxybenzamide
    • 57409-26-4
    • DTXSID70352220
    • Oprea1_727233
    • n~1~,n~1~-dibenzyl-4-methoxybenzamide
    • AKOS002707153
    • Oprea1_084964
    • AG-690/11632124
    • Inchi: 1S/C22H21NO2/c1-25-21-14-12-20(13-15-21)22(24)23(16-18-8-4-2-5-9-18)17-19-10-6-3-7-11-19/h2-15H,16-17H2,1H3
    • InChI Key: XGNGEMSEDBWAAL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 331.15733
  • Monoisotopic Mass: 331.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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